molecular formula C7H4Cl2N2 B1262103 (3,5-Dichlorophenyl)cyanamide CAS No. 102711-79-5

(3,5-Dichlorophenyl)cyanamide

Cat. No.: B1262103
CAS No.: 102711-79-5
M. Wt: 187.02 g/mol
InChI Key: JPFXHMSSRJRACX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3,5-Dichlorophenyl)cyanamide, also referred to as N-(3,5-dichlorophenyl)cyanamide (4a), is a synthetic cyanamide derivative characterized by two chlorine substituents at the 3- and 5-positions of the phenyl ring. It is synthesized via a high-yield (97%) reaction involving 3,5-dichloroaniline, cyanogen bromide, and sodium hydroxide in an acetic acid/water solvent system . The compound’s structure is confirmed by nuclear magnetic resonance (1H NMR, 13C NMR) and high-resolution mass spectrometry (HRMS), ensuring precise molecular characterization .

(3,5-Dichlorophenyl)cyanamide serves as a critical intermediate in medicinal chemistry, particularly in synthesizing quinazolin-4(3H)-one derivatives. Its applications extend to pharmacological research, paralleling other intermediates like caffeic acid (3,4-dihydroxybenzeneacrylic acid), which is utilized in food, cosmetics, and supplements .

Properties

CAS No.

102711-79-5

Molecular Formula

C7H4Cl2N2

Molecular Weight

187.02 g/mol

IUPAC Name

(3,5-dichlorophenyl)cyanamide

InChI

InChI=1S/C7H4Cl2N2/c8-5-1-6(9)3-7(2-5)11-4-10/h1-3,11H

InChI Key

JPFXHMSSRJRACX-UHFFFAOYSA-N

SMILES

C1=C(C=C(C=C1Cl)Cl)NC#N

Canonical SMILES

C1=C(C=C(C=C1Cl)Cl)NC#N

Synonyms

3,5-dichlorophenylcyanamide

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Chlorine vs. Fluorine Analogues

The electronic and steric properties of (3,5-dichlorophenyl)cyanamide (4a) are directly influenced by its chlorine substituents. A key structural analogue is N-(3,5-difluorophenyl)cyanamide (4b), where chlorine atoms are replaced with fluorine. Despite similar synthesis yields (4a: 97%, 4b: 96%) , the subsequent reactivity diverges significantly:

Property (3,5-Dichlorophenyl)cyanamide (4a) (3,5-Difluorophenyl)cyanamide (4b)
Substituent Electronegativity Cl (3.0) F (4.0)
Steric Bulk Higher (Cl atomic radius: 0.79 Å) Lower (F atomic radius: 0.64 Å)
Quinazolinone Yield 24% (1c) 58% (1b)

The lower yield of 1c (derived from 4a) compared to 1b (from 4b) suggests that chlorine’s steric bulk may hinder intermediate formation or purification. Fluorine’s higher electronegativity likely enhances electronic interactions during cyclization, improving efficiency .

Comparison with Other Compound Classes

While sulfonamide derivatives (e.g., CF5–CF7 in ) share applications in medicinal chemistry, their structural frameworks differ fundamentally from cyanamides. For instance, CF5–CF7 feature sulfamoyl and pentanamide moieties, which prioritize hydrogen bonding and protease inhibition over the cyanamide’s nucleophilic reactivity . Caffeic acid (), though unrelated structurally, highlights the diversity of intermediates used in pharmacological contexts, with (3,5-dichlorophenyl)cyanamide occupying a niche in heterocyclic synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.